Cas no 2228695-15-4 (2-(2-ethoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(2-ethoxyphenyl)prop-2-enoic acid
• CAS No: 2228695-15-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5929802
• PubChem ID: 69574838
• Update Time: 2025-06-09

2-(2-ethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyphenyl)prop-2-enoic acid
• 2228695-15-4
• EN300-1790794
• SCHEMBL5807972

• Inchi： 1S/C11H12O3/c1-3-14-10-7-5-4-6-9(10)8(2)11(12)13/h4-7H,2-3H2,1H3,(H,12,13)
• InChI Key： KSHJHAAMQOZOGG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(=C)C(=O)O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-ethoxyphenyl)prop-2-enoic acid

Introduction to 2-(2-ethoxyphenyl)prop-2-enoic acid (CAS No. 2228695-15-4)

2-(2-ethoxyphenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228695-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of propenoic acids, characterized by its α,β-unsaturated structure, which contributes to its unique reactivity and potential biological activity. The presence of an ethoxy group on the phenyl ring introduces additional functional diversity, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 2-(2-ethoxyphenyl)prop-2-enoic acid consists of a prop-2-enoyl moiety linked to a phenyl ring substituted with an ethoxy group. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors, which has sparked interest in its pharmacological properties. The compound’s ability to undergo various chemical transformations, such as Michael additions, aldol reactions, and esterifications, makes it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules with potential therapeutic applications. 2-(2-ethoxyphenyl)prop-2-enoic acid has emerged as a compound of interest due to its structural features that mimic natural products known for their biological activities. Studies have begun to explore its role in modulating pathways associated with inflammation, pain, and metabolic disorders. The compound’s dual functionality—combining an α,β-unsaturated carbonyl group with an aromatic ethoxy-substituted ring—provides a rich framework for designing derivatives with enhanced specificity and efficacy.

One of the most compelling aspects of 2-(2-ethoxyphenyl)prop-2-enoic acid is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives that exhibit improved pharmacokinetic profiles. Initial in vitro studies have suggested that certain analogs of this compound may possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These findings align with the broader trend toward developing targeted therapies that minimize side effects while maximizing therapeutic benefit.

The synthesis of 2-(2-ethoxyphenyl)prop-2-enoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in catalytic techniques, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct the desired framework more efficiently. These innovations not only streamline the synthetic process but also open doors for exploring more complex derivatives.

From a biochemical perspective, the reactivity of the α,β-unsaturated system in 2-(2-ethoxyphenyl)prop-2-enoic acid allows it to participate in Michael additions with nucleophiles such as thiols or amines. This property has been exploited in designing molecules that interact with biological targets through covalent binding or tight non-covalent interactions. Such interactions are often crucial for achieving high affinity and selectivity in drug design. Furthermore, the ethoxy group on the phenyl ring can be modified further—such as through hydroxylation or methylation—to fine-tune electronic and steric properties for optimal biological activity.

Recent preclinical studies have begun to shed light on the potential therapeutic applications of CAS No. 2228695-15-4 derivatives. For instance, researchers have synthesized analogs that exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases. The structural motif shared by these compounds appears to be critical for their ability to modulate neuronal signaling pathways. While further investigation is needed to fully understand their mechanisms of action, these early findings are promising indicators of their therapeutic potential.

The growing interest in 2-(2-ethoxyphenyl)prop-2-enoic acid also reflects broader trends in drug discovery, where natural product-inspired scaffolds are being revisited and repurposed. The compound’s structural features resonate with molecules that have historically shown promise in clinical trials, suggesting that derivatives may exhibit favorable pharmacological profiles. As computational tools become more sophisticated and high-throughput screening becomes more accessible, the identification of new bioactive compounds like this one is expected to accelerate.

In conclusion,CAS No 2228695 15 4 stands out as a compound with significant potential in pharmaceutical research due to its unique structural features and versatile reactivity. Its role as a lead molecule or intermediate in drug development underscores the importance of exploring novel chemical entities that can address unmet medical needs. As research continues to uncover new applications and synthetic strategies for this compound,its relevance is likely to grow within both academic and industrial settings.